![molecular formula C15H17N3O2 B1499111 Acetic acid;1,4-dimethyl-5H-(614C)pyridino[4,3-b]indol-3-amine CAS No. 210049-08-4](/img/structure/B1499111.png)
Acetic acid;1,4-dimethyl-5H-(614C)pyridino[4,3-b]indol-3-amine
Overview
Description
Acetic acid;1,4-dimethyl-5H-(614C)pyridino[4,3-b]indol-3-amine is a chemical compound with the molecular formula C15H17N3O2 and a molecular weight of 273.31 g/mol . This product is intended for research use only.
Molecular Structure Analysis
The molecular structure of this compound is complex, with a combination of carbon, hydrogen, nitrogen, and oxygen atoms . Detailed structural analysis is not available in the search results.Scientific Research Applications
Acetic Acid in Organic Synthesis
Acetic acid is frequently used as a cosolvent or promoter in organic synthesis. For instance, it has been reported to promote redox-neutral annulations involving dual C–H bond functionalization with amines, demonstrating its utility in constructing complex organic frameworks (Zhengbo Zhu & D. Seidel, 2017). This highlights acetic acid's role in facilitating transformations that are significant for the synthesis of heterocyclic compounds, which are essential in pharmaceuticals and materials science.
Analytical Applications
Acetic acid has also been utilized in the chromatographic separation and identification of various biochemical compounds, including phenol derivatives and indole derivatives (L. Reio, 1960). This underscores its importance in analytical chemistry for isolating and analyzing compounds of biochemical interest.
Catalysis and Green Chemistry
Acetic acid functionalized salts have been introduced as catalysts in the synthesis of complex molecules. For example, acetic acid functionalized pyridinium salt was used as a catalyst in the synthesis of pyranopyrazole derivatives, demonstrating the potential of acetic acid derivatives in catalysis and green chemistry (A. R. Moosavi‐Zare et al., 2016).
Material Science Applications
In material science, acetic acid derivatives are explored for the preparation of novel materials with potential applications. The synthesis and functionalization of indole and pyrrole derivatives, for example, can lead to new materials with unique properties (S. Sondhi et al., 2007).
properties
IUPAC Name |
acetic acid;1,4-dimethyl-5H-(614C)pyridino[4,3-b]indol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3.C2H4O2/c1-7-12-11(8(2)15-13(7)14)9-5-3-4-6-10(9)16-12;1-2(3)4/h3-6,16H,1-2H3,(H2,14,15);1H3,(H,3,4)/i13+2; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXNRBAJNAWIPGF-BGRRMDFBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(N=C1N)C)C3=CC=CC=C3N2.CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C2C(=C(N=[14C]1N)C)C3=CC=CC=C3N2.CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40657037 | |
Record name | Acetic acid--1,4-dimethyl(3-~14~C)-5H-pyrido[4,3-b]indol-3-amine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40657037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
210049-08-4 | |
Record name | Acetic acid--1,4-dimethyl(3-~14~C)-5H-pyrido[4,3-b]indol-3-amine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40657037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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